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An In-depth Technical Guide to the Physicochemical Properties of N-benzylideneaniline

Introduction
N-benzylideneaniline, also known by synonyms such as benzalaniline and N,1-

diphenylmethanimine, is an aromatic Schiff base with the chemical formula C₁₃H₁₁N.[1] This

compound is formed through the condensation reaction of benzaldehyde and aniline and is

characterized by its central imine (azomethine) functional group (-C=N-), which connects a

benzylidene group to a phenyl group.[1][2][3] N-benzylideneaniline serves as a crucial

intermediate and precursor in various fields, including the synthesis of dyes, pharmaceuticals,

agrochemicals, and heterocyclic compounds.[1][4] Its imine linkage makes it a valuable ligand

in coordination chemistry for the preparation of metal complexes.[3][4] Furthermore, Schiff

bases derived from N-benzylideneaniline have garnered significant interest in drug

development due to their wide range of observed biological activities, including potential

anticancer, anti-inflammatory, and antimicrobial properties.[3] This guide provides a

comprehensive overview of its physicochemical properties, spectroscopic data, and key

experimental protocols for its synthesis and characterization.

Core Physicochemical Properties
N-benzylideneaniline is typically a pale yellow to yellow-brown crystalline solid at room

temperature.[1][3] Its key physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15585371?utm_src=pdf-interest
https://www.benchchem.com/product/b15585371?utm_src=pdf-body
https://www.benchchem.com/product/b15585371?utm_src=pdf-body
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_N_Benzylideneaniline.pdf
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_N_Benzylideneaniline.pdf
https://www.benchchem.com/pdf/Spectroscopic_Profile_of_N_Benzylideneaniline_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/N_Benzylideneaniline_CAS_number_and_structure.pdf
https://www.benchchem.com/product/b15585371?utm_src=pdf-body
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_N_Benzylideneaniline.pdf
https://atomfair.com/product/atomfair-n-benzylideneaniline-c13h11n-cas-538-51-2/
https://www.benchchem.com/pdf/N_Benzylideneaniline_CAS_number_and_structure.pdf
https://atomfair.com/product/atomfair-n-benzylideneaniline-c13h11n-cas-538-51-2/
https://www.benchchem.com/product/b15585371?utm_src=pdf-body
https://www.benchchem.com/pdf/N_Benzylideneaniline_CAS_number_and_structure.pdf
https://www.benchchem.com/product/b15585371?utm_src=pdf-body
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_N_Benzylideneaniline.pdf
https://www.benchchem.com/pdf/N_Benzylideneaniline_CAS_number_and_structure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₃H₁₁N [1][3][5][6]

Molecular Weight 181.23 - 181.24 g/mol [1][3][5][6][7]

Appearance

White to pale yellow or yellow-

brown crystalline

powder/needles

[1][3][8]

Melting Point 49 - 54 °C [1][3][5][9]

Boiling Point 300 °C at 760 mmHg [1][3][8][9][10]

Density 0.956 - 1.045 g/cm³ [1][3][9][10]

Flash Point >110 °C (>230 °F) [1][3][5][9][11]

Vapor Pressure
0.002 - 0.00299 mmHg at 25

°C
[1][3][6]

pKa 3.23 ± 0.30 (Predicted) [1][3][9]

LogP 2.82 [3][12]

Refractive Index 1.55 - 1.6118 [1][9][10]

Solubility Profile
The molecular structure of N-benzylideneaniline, which features two largely nonpolar phenyl

rings, dictates its solubility based on the "like dissolves like" principle.[13] It is generally

insoluble in water but shows good solubility in a variety of common organic solvents.[1][13][14]
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Solvent Solubility Reference(s)

Water Insoluble / Partly Soluble [1][5][8][9][10][14]

Ethanol Soluble [1][8][9][13][14]

Methanol Soluble / Partly Soluble [5][9][13]

Diethyl Ether Soluble [1][8]

Chloroform Soluble [1][5][9]

Acetic Anhydride Soluble [5][9][10]

Carbon Disulfide Soluble [10]

Acetone Soluble [14]

Spectroscopic and Structural Data
Spectroscopic analysis is essential for the identification, characterization, and purity

assessment of N-benzylideneaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Spectrum
Chemical Shift
(δ) / ppm

Multiplicity Assignment Reference(s)

¹H NMR

(CDCl₃)
~8.43 Singlet

Azomethine
proton (-
CH=N-)

[1][3][15]

~7.20 - 7.92 Multiplet Aromatic protons [1][15]

¹³C NMR ~160.4 - 193.8 -
Azomethine

carbon (C=N)
[1][16][17]

| | ~120.8 - 152.1 | - | Aromatic carbons |[1] |

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Assignment Reference(s)

| ~1625 - 1629 | C=N (azomethine) stretching vibration |[1][3][18][19] |

Mass Spectrometry (MS)

Technique m/z Assignment Reference(s)

EI 181 M⁺ (Molecular ion) [3]

180 [M-H]⁺ [3]

| | 77 | C₆H₅⁺ (Phenyl cation) |[3] |

Crystal Structure

Parameter Value Reference(s)

Crystal System Monoclinic [1]

Space Group P 1 21/c 1 [1][6]

Cell Length a 11.9503 Å [1][6]

Cell Length b 7.9347 Å [1][6]

Cell Length c 12.1664 Å [1][6]

| Cell Angle β | 118.321° |[1][6] |

Chemical Reactivity
The chemical behavior of N-benzylideneaniline is primarily dictated by the reactivity of its

imine functional group. The electrophilic imine carbon is susceptible to attack by nucleophiles,

and the C=N double bond can undergo various transformations.
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Caption: Key reactions of N-benzylideneaniline.

Hydrolysis: As a Schiff base, N-benzylideneaniline is susceptible to hydrolysis, particularly

under acidic or basic conditions, which cleaves the imine bond to regenerate the parent

benzaldehyde and aniline.[1]

Reduction: The carbon-nitrogen double bond can be readily reduced to form the

corresponding secondary amine, N-benzylaniline.[1]

Experimental Protocols
Protocol 5.1: Synthesis of N-benzylideneaniline
The most common laboratory synthesis involves the direct condensation of benzaldehyde and

aniline. This reaction is often exothermic and can proceed without a catalyst.[3][20]
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Start

1. Mix equimolar amounts of
freshly distilled benzaldehyde and aniline

in a flask with rapid stirring.

2. Allow mixture to react.
(Exothermic, water separates)

3. Let stand for ~15 minutes
for reaction completion.

4. Pour into ethanol with stirring.
Cool in an ice bath for 30 min

to induce crystallization.

5. Collect crystals by vacuum filtration.
Wash with cold ethanol.

6. Air-dry the purified product.

Pure N-benzylideneaniline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-benzylideneaniline.
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Methodology:

In a round-bottomed flask equipped with a mechanical stirrer, place one molar equivalent of

freshly distilled benzaldehyde.[3][21]

While stirring rapidly, add one molar equivalent of freshly distilled aniline. An exothermic

reaction should occur within seconds, accompanied by the separation of water.[3][21]

Allow the mixture to stand for approximately 15 minutes to ensure the reaction goes to

completion.[3][21]

Pour the resulting mixture into a beaker containing 95% ethanol with vigorous stirring.[3][21]

Induce crystallization by allowing the mixture to stand at room temperature for 10 minutes,

followed by placing it in an ice bath for at least 30 minutes.[3][21]

Collect the resulting pale yellow crystals by filtration using a Büchner funnel.[1][20]

Wash the collected product with a small amount of cold 95% ethanol and allow it to air-dry.[1]

[22]

For higher purity, the crude product can be recrystallized from 85% ethanol.[1][22]

Protocol 5.2: Spectroscopic Characterization
Following synthesis, the identity and purity of the compound are confirmed using various

spectroscopic techniques.
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Synthesized
Product

1. Sample Preparation
(e.g., dissolve in CDCl₃ for NMR,

prepare KBr pellet for FTIR)

2. Acquire Spectra
(NMR, FTIR, UV-Vis Spectrometer)

3. Process Raw Data
(e.g., Fourier transform, baseline correction)

4. Analyze Processed Spectra
(Identify chemical shifts, wavenumbers,

and absorption maxima)

Structural Confirmation
& Purity Assessment

Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.

Methodologies:

FTIR Spectroscopy: Prepare the sample as a KBr pellet or a Nujol mull. Acquire the

spectrum using an FTIR spectrometer, typically in the range of 4000-400 cm⁻¹. Analyze the

spectrum for characteristic peaks, particularly the C=N stretch around 1625 cm⁻¹.[1][3]
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NMR Spectroscopy: Dissolve a small amount (e.g., 40-45 mg) of purified N-
benzylideneaniline in approximately 0.5 mL of a deuterated solvent, such as CDCl₃, in an

NMR tube.[1][15] Acquire ¹H and ¹³C NMR spectra and process the data to identify the

chemical shifts corresponding to the azomethine and aromatic protons/carbons.[1][2]

UV-Vis Spectroscopy: Prepare a dilute solution of the compound in a suitable UV-transparent

solvent like ethanol. Use a dual-beam UV-Vis spectrophotometer to measure the absorbance

of the solution over a wavelength range (e.g., 200-800 nm), using the pure solvent as a

reference.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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